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CID 4272090 CID 4272090
Brand Name: Vulcanchem
CAS No.: 352687-50-4
VCID: VC0440386
InChI: InChI=1S/C25H25F3N2O3/c1-4-33-16-11-9-15(10-12-16)22-21-18(13-24(2,3)14-20(21)31)29-17-7-5-6-8-19(17)30(22)23(32)25(26,27)28/h5-12,22,29H,4,13-14H2,1-3H3
SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Molecular Formula: C25H25F3N2O3
Molecular Weight: 458.5g/mol

CID 4272090

CAS No.: 352687-50-4

Main Products

VCID: VC0440386

Molecular Formula: C25H25F3N2O3

Molecular Weight: 458.5g/mol

CID 4272090 - 352687-50-4

CAS No. 352687-50-4
Product Name CID 4272090
Molecular Formula C25H25F3N2O3
Molecular Weight 458.5g/mol
IUPAC Name 6-(4-ethoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C25H25F3N2O3/c1-4-33-16-11-9-15(10-12-16)22-21-18(13-24(2,3)14-20(21)31)29-17-7-5-6-8-19(17)30(22)23(32)25(26,27)28/h5-12,22,29H,4,13-14H2,1-3H3
Standard InChIKey XGHXJVSZVNOQHG-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Canonical SMILES CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
PubChem Compound 4272090
Last Modified Nov 11 2021
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